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Flexible, substrate-free nanowire (NW) devices are desirable to overcome the extremely challenging task of integrating III–V or III–N semiconductor devices such as LEDs and lasers on a range of optoelectronic circuits or biochips. In this work, we report the demonstration of core–shell p-InP/n-ZnO heterojunction NW array LEDs. The emission from the devices consists of three peaks at room temperature due to conduction band-to-heavy hole band transition, conduction band-to-light hole band transition and recombination at the substrate. At 78 K, an additional peak due to Zn acceptor levels is observed, whereas the peak due to the conduction band-to-light hole band transition quenches. Flexible LEDs are then fabricated by embedding the NW arrays in SU-8 to enable subsequent lift-off from the substrate. Compared with the original on-substrate LED device, broader, red-shifted and multiple peaks are observed from the flexible devices, which may be due to non-uniform strain related effects in the NWs caused by the SU-8 film. A slightly higher series resistance as compared to the on-substrate device and significant Joule heating suggest that good heatsinking is required for these flexible devices. Nevertheless, our study paves a promising way towards flexible and low power LEDs.

Physical systems that exhibit brain-like behaviour are currently under intense investigation as platforms for neuromorphic computing. We show that discontinuous metal films, comprising irregular flat islands on a substrate and formed using simple evaporation processes, exhibit correlated avalanches of electrical signals that mimic those observed in the cortex. We further demonstrate that these signals meet established criteria for criticality. We perform a detailed experimental investigation of the atomic-scale switching processes that are responsible for these signals, and show that they mimic the integrate-and-fire mechanism of biological neurons. Using numerical simulations and a simple circuit model, we show that the characteristic features of the switching events are dependent on the network state and the local position of the switch within the complex network. We conclude that discontinuous films provide an interesting potential platform for brain-inspired computing.

Nanoparticle–polymer composites hold promise in enabling material functionalities that are difficult to achieve otherwise, yet are hampered to date by the scarce control and tunability of the nanoparticle collective properties on the polymer surface, especially for polymer foams featuring a complex three-dimensional pore network. Here we report on the controlled and conformal in situ coating of polydimethylsiloxane (PDMS) foams with silver nanoparticles (AgNPs) with surface coverage finely tunable over a large range, from 0 to 75%, via the one-step room temperature reduction of AgF directly on the PDMS surface. This enables the design of AgNP electrical networks on the PDMS foam surface with piezo-resistive properties tunable up to a factor of 1000. We leveraged the control of the piezoresistive properties of the AgNP electrical network formed on PDMS foams to fabricate flexible and wearable pressure sensors with sensitivity of 0.41 kPa−1, an operation range >120 kPa, and a detection limit of 25 Pa. As a proof-of-concept application in wearable biomedical electronics, we successfully used the sensors to monitor the real-time radial artery pulse wave on the human wrist of a young male with high resolution.

Microfluidic technologies have been widely used for single-cell studies as they provide facile, cost-effective, and high-throughput evaluations of single cells with great accuracy. Capturing single cells has been investigated extensively using various microfluidic techniques. Furthermore, cell retrieval is crucial for the subsequent study of cells in applications such as drug screening. However, there are no robust methods for the facile release of the captured cells. Therefore, we developed a stretchable microfluidic cell trapper for easy on-demand release of cells in a deterministic manner. The stretchable microdevice consists of several U-shaped microstructures to capture single cells. The gap at the bottom edge of the microstructure broadens when the device is stretched along its width. By tuning the horizontal elongation of the device, ample space is provided to release particle/cell sizes of interest. The performance of the stretchable microdevice was evaluated using particles and cells. A deterministic release of particles was demonstrated using a mixture of 15 μm and 20 μm particles. The retrieval of the 15 μm particles and the 20 μm particles was achieved with elongation lengths of 1 mm and 5 mm, respectively. Two different cell lines, T47D breast cancer cells and J774A.1 macrophages, were employed to characterise the cell release capability of the device. The proposed stretchable micro cell trapper provided a deterministic recovery of the captured cells by adjusting the elongation length of the device. We believe that this stretchable microfluidic platform can provide an alternative method to facilely release trapped cells for subsequent evaluation.

Development of magnetic resonance imaging (MRI) contrast agents (CAs) is still one of the research hotspots due to the inherent limitations of T1- or T2-weighted CAs and T1/T2 dual-mode CAs. To dramatically enhance the MRI contrast between tumors and normal tissues, we propose a new concept of contrary contrast-MRI (CC-MRI), whose specific definition is that CC-MRI CAs present a positive or negative signal at normal tissues, but show contrary signals at diseased tissues. To realize CC-MRI of tumors, we designed and developed a tumor microenvironment (TME) dual responsive CA (i.e., SA-FeGdNP-DOX@mPEG), which is almost not responsive under normal physiological conditions, but highly responsive to the acidic and reductive TME. Our SA-FeGdNP-DOX@mPEG shows a negative MRI signal under normal physiological conditions due to the high r2 value (336.9 mM−1 s−1) and high r2/r1 ratio (18.4), but switches to a positive MRI signal in the TME because of the high r1 value (20.32 mM−1 s−1) and low r2/r1 ratio (7.2). Our TME dual responsive SA-FeGdNP-DOX@mPEG significantly enhanced the contrast of MR images between tumors and livers, and the ΔSNR difference reached 501%. In addition, our SA-FeGdNP-DOX2@mPEG2 with tumor targetability and controlled DOX release responding to the TME was also used for tumor-specific chemotherapy with reduced side effects.

The photo-bolometric effect is critically important in optoelectronic structures and devices employing metallic electrodes with nanoscale features due to heating caused by the plasmonic field enhancement. One peculiar case is individual silver nanowires (Ag NWs) and their networks. Ag NW-networks exhibit excellent thermal, electrical, and mechanical properties, providing a simple yet reliable alternative to common flexible transparent electrode materials used in optoelectronic devices. To date, there have been no reports on the photoresponse of Ag NWs. In this study, we show that single Ag NWs and networks of such Ag NWs possess a significant, intrinsic photoresponse, thanks to the photo-bolometric effect, as directly observed and measured using scanning photocurrent microscopy. Surface plasmon polaritons (SPPs) created at the contact metals or plasmons created at the nanowire-metal structures cause heating at the junctions where a plasmonic field enhancement is possible. The local heating of the Ag NWs results in negative photoconductance due to the bolometric effect. Here an open-circuit response due to the plasmon-enhanced Seebeck effect was recorded at the NW-metal contact junctions. The SPP-assisted bolometric effect is found to be further enhanced by decorating the Ag NWs with Ag nanoparticles. These observations are relevant to the use of metallic nanowires in plasmonic applications in particular and in optoelectronics in general. Our findings may pave the path for plasmonics-enabled sensing without spectroscopic detection.

Clathrin-coated pits and caveolae are nanoscale invaginations of the plasma membrane of cells, forming through the assembly of membrane coat and accessory proteins in a tightly regulated process. We have analyzed the development of these membrane coat structures with high spatial and temporal resolution and sensitivity using super-resolution single-molecule localization microscopy (SMLM) on live cells. To this end, we developed a sophisticated clustering and data analysis workflow that automatically extracts the relevant information from SMLM image sequences taken on live cells. We quantified lifetime distributions of clathrin-coated and caveolar structures, and analyzed their growth dynamics. Moreover, we observed hotspots in the plasma membrane where coat structures appear repeatedly. The stunningly similar temporal development of clathrin-coated and caveolar structures suggests that key accessory proteins, some of which are shared between the two types of membrane coat structures, orchestrate the temporal evolution of these complex architectures.

Supersaturation is the fundamental parameter driving crystal formation, yet its dynamics in the growth of colloidal nanocrystals (NCs) remain poorly understood. Here, we demonstrate an approach to characterize supersaturation during classical NC growth. We develop a framework that relates noninvasive measurements of the temporal, size-dependent optical properties of growing NCs to the supersaturation dynamics underlying their growth. Using this approach, we investigate the seed-mediated growth of colloidal Au nanocubes, identifying a triphasic sequence of supersaturation dynamics: rapid monomer consumption, sustained supersaturation, and then gradual monomer depletion. These NCs undergo different shape evolutions in different phases of the supersaturation dynamics. As shown with the Au nanocubes, elucidated supersaturation profiles enable the prediction of growth profiles of NCs. We then apply these insights to rationally modulate NC shape evolutions, decreasing the yield of impurity products. Our findings reveal that the supersaturation dynamics of NC growth can be more complex than previously understood. As our approach is applicable to many types of NCs undergoing classical growth, this work presents an initial step towards more deeply interpreting the phenomena governing nanoscale crystal growth and provides insight for the rational design of NCs.

Despite the extensive studies conducted in exploring friction in the aqueous environment, the mechanism of hydration friction remains not well understood. Herein, we directly probed hydration friction on mica-electrolyte interfaces with different hydrated alkali cations through a combination of three-dimensional atomic force microscopy and friction force microscopy. The atomic scale imaging of the hydration layers at the mica surface in different electrolyte solutions clearly revealed a correlation between the alkali cations and the structure of the hydration layers. Our detailed analysis showed that the hydration force was much higher at high ionic concentrations than that at low concentrations. The hydration friction coefficient was found to follow the trend K+< Na+< Li+< Cs+, which contrasts with the Hofmeister series, indicating that the hydration friction depends not only on the hydration strength of the alkali cations but also on the arrangement of the alkali cations at the interface. The results of this study provide deep insights into the origins of hydration friction, with potential implications for the development of new boundary lubrication in aqueous media.

Recent studies have found that exosomes or extracellular vehicles (EVs) are associated with cancer metastasis, disease progression, diagnosis, and treatment, leading to a rapidly emerging area of exocrine vesicle research. Relying on the superior targeting function and bio-compatibility of exosomes, researchers have been able to deliver drugs to cancer stem cells deep within tumors in mouse models. Despite significant efforts made in this relatively new field of exosome research, progress has been held back by challenges such as inefficient separation methods, difficulties in characterization/tracking, and a lack of specific biomarkers. Therefore, current researches are devoted to combining nanomaterials with exosomes to improve these shortcomings. Adding inorganic/organic nanoparticles such as artificial liposomes and iron oxide can bring more drug options and various fluorescent or magnetic diagnostic possibilities to the exosome system. Moreover, the applications of exosomes need to be further evaluated under actual physiological conditions. This review article highlights the potential of exosome-biomimetic nanoparticles for their use as drug carriers to improve the efficacy of anticancer therapy.

As the most promising alternative to lithium-ion batteries (LIBs), sodium-ion batteries (SIBs) still face many issues that hinder their large-scale commercialization. Layered transition metal oxide cathodes have attracted widespread attention owing to their large specific capacity, high ionic conductivity, and feasible preparation conditions. However, their electrochemical properties are usually limited by the irreversible phase transition and harsh storage conditions caused by humidity sensitivity. Recently, tremendous efforts have been devoted to solving these issues toward advanced high-performance layered oxide cathodes. Herein, we summarize these remaining challenges of layered oxide cathodes and the corresponding modification strategies such as the variations in chemical compositions, the architecture of (nano)micro-structures, surface engineering, and the regulation of phase compositions. We hope that the understanding presented in this review can provide useful guidance to developing high-performance layer-structured cathode materials for advanced SIBs.

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A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

Generally, a high quality surface-enhanced Raman spectroscopy (SERS) substrate often requires a highly-tailorable electromagnetic (EM) field generated at nanoparticle (NP) surfaces by the regulation of the morphologies, components and roughness of NPs. However, most recent universal approaches are restricted to single components, and integrating these key factors into one system to achieve the theoretically maximum signal amplification is still challenging. Herein, we design a triple SERS signal amplification platform by the coordination of spiky Au NPs with rich-tip nanostructures, controllable silver nanoshell, as well as tailorable surface roughness into one nano-system. As a result, the theoretical electromagnetic field of the interfacial self-assembled 2D substrate can be improved by nearly 5 orders of magnitude, and the ideal tracing capability for the model SERS molecule can be achieved at levels of 5 × 10−11 M. Finally, diverse analytes in pesticide residues, environmental pollutants as well as medically diagnose down to 10−11 M and can be fingerprinted by the proposed SERS nano-platform. Our integrated triple amplification platform not only provides an effective SERS sensing strategy, but also makes it possible to simultaneously achieve high sensitivity, stability as well as universality into one plasmonic-based SERS sensing system.

The industrialization and commercialization of Li–S batteries are greatly hindered by several defects such as the sluggish reaction kinetics, polysulfide shuttling and large volume expansion. Herein, we propose a heteroatom doping method to optimize the electronic structure for enhancing the adsorption and catalytic activity of VN that is in situ embedded into a spongy N-doped conductive framework, thus obtaining a Co-VN/NC multifunctional catalyst as an ideal sulfur host. The synthesized composite has both the unique structural advantages and the synergistic effect of cobalt, VN, and nitrogen-doped carbon (NC), which not only improve the polysulfide anchoring of the sulfur cathode but also boost the kinetics of polysulfide conversion. The density functional theory (DFT) calculations revealed that Co doping could enrich the d orbit electrons of VN for elevating the d band center, which improves its interaction with lithium polysulfides (LiPSs) and accelerates the interfacial electron transfer, simultaneously. As a result, the batteries present a high initial discharge capacity of 1521 mA h g−1 at 0.1 C, good rate performance, and excellent cycling performances (∼876 mA h g−1 at 0.5 C after 300 cycles and ∼490 mA h g−1 at 2 C after 1000 cycles, respectively), even with a high areal sulfur loading of 4.83 mg cm−2 (∼4.70 mA h cm−2 at 0.2 C after 100 cycles). This well-designed work provides a good strategy to develop effective polysulfide catalysis and further obtain high-performance host materials for Li–S batteries.

Gastrointestinal (GI) tract is one of the hard-to-reach target tissues for the delivery of contrast agents and drugs mediated by nanoparticles due to its harsh environment. Herein, we overcame this barrier by designing orally ingestible probiotic vectors for ‘hitchhiking’ ultrasmall hafnia (HfO2) (∼1–2 nm) nanoparticles. The minute-made synthesis of these nanoparticles is accomplished through a simple reduction reaction. These nanoparticles were incubated with probiotic bacteria with potential health benefits and were non-specifically taken up due to their small size. Subsequently, the bacteria were lyophilized and packed into a capsule to be administered orally as the radiopaque contrast agents for delineating the GI features. These nano-bio-hybrid entities could successfully be utilized as contrast agents in vivo in the conventional and multispectral computed tomography (CT). We demonstrated in ‘color’ the accumulated nanoparticles using advanced detectors of the photon counting CT. The enhanced nano-bio-interfacing capability achieved here can circumvent traditional nanoparticle solubility and delivery problems while offering a patient friendly approach for GI imaging to replace the currently practiced barium meal.